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Compound of Interest

Compound Name: 4-Chloro-2-nitrotoluene

Cat. No.: B043163 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of 4-
Chloro-2-nitrotoluene, the selection of a high-quality reference standard is a critical first step

to ensure the accuracy and reliability of experimental results. This guide provides a

comparative overview of commercially available reference standards and outlines detailed

experimental protocols for their analysis.

Comparison of Commercially Available Reference
Standards
Sourcing a well-characterized reference standard is fundamental for quantitative analysis and

method validation. Several reputable suppliers offer 4-Chloro-2-nitrotoluene reference

materials. Below is a comparison of key specifications from prominent vendors.
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Supplier
Product
Name/Num
ber

Purity Format
CAS
Number

Additional
Information

LGC

Standards

4-Chloro-2-

nitrotoluene

Not explicitly

stated, but

produced

under

ISO/IEC

17025 and

ISO 17034

accreditation.

[1]

Neat 89-59-8

Certificate of

Analysis

provided with

detailed

characterizati

on data.[1]

Sigma-

Aldrich

(Merck)

4-Chloro-2-

nitrotoluene
98% Solid 89-59-8

Analytical

standard

grade also

available.

Tokyo

Chemical

Industry (TCI)

4-Chloro-2-

nitrotoluene

(C0231)

min. 99.0%

(GC)[2]

Solid

(Powder to

Lump)[2]

89-59-8

Specifications

include

melting point

and

confirmation

by NMR.[2]

ChemicalBoo

k

4-Chloro-2-

nitrotoluene

Varies by

supplier (e.g.,

98% HPLC)

[3]

Varies 89-59-8

A platform

listing various

suppliers and

their

specifications

.[3]

Experimental Protocols for Analysis
Accurate analysis of 4-Chloro-2-nitrotoluene is commonly achieved using gas

chromatography (GC) or high-performance liquid chromatography (HPLC). The following are

representative protocols.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
This method is suitable for the identification and quantification of 4-Chloro-2-nitrotoluene.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Capillary Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)

Injector: Split/splitless

Carrier Gas: Helium

Procedure:

Standard Preparation: Prepare a stock solution of the 4-Chloro-2-nitrotoluene reference

standard in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1000

µg/mL. From this stock, prepare a series of calibration standards by serial dilution.

Sample Preparation: Dissolve the sample containing 4-Chloro-2-nitrotoluene in the same

solvent as the standards to a concentration within the calibration range.

GC-MS Conditions:

Inlet Temperature: 250°C

Injection Volume: 1 µL

Injection Mode: Splitless

Oven Temperature Program:

Initial temperature: 70°C, hold for 1 minute

Ramp: 25°C/min to 250°C
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Hold: 11.8 minutes

Carrier Gas Flow: 1 mL/min

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 50-300

Data Analysis: Identify 4-Chloro-2-nitrotoluene by its retention time and mass spectrum.

Quantify using a calibration curve generated from the analysis of the reference standards.

High-Performance Liquid Chromatography (HPLC)
Analysis
This method is an alternative for the quantification of 4-Chloro-2-nitrotoluene, particularly for

non-volatile matrices.

Instrumentation:

High-Performance Liquid Chromatograph with a UV detector

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase: Acetonitrile and water mixture

Procedure:

Standard Preparation: Prepare a stock solution of the 4-Chloro-2-nitrotoluene reference

standard in the mobile phase at a concentration of 1 mg/mL. Create a series of calibration

standards through serial dilution.[4]

Sample Preparation: Dilute the sample in the mobile phase to a concentration that falls

within the linear range of the calibration curve. Filter the diluted sample through a 0.45 µm

syringe filter before injection.[4]
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HPLC Conditions:

Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v)

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Injection Volume: 10 µL

Detection Wavelength: 254 nm

Data Analysis: Identify 4-Chloro-2-nitrotoluene by its retention time. Quantify the analyte by

comparing its peak area to the calibration curve constructed from the reference standards.

Visualizing the Analytical Workflow and Selection
Process
To aid in understanding the experimental process and the logic behind selecting a reference

standard, the following diagrams are provided.
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Caption: Analytical workflow for 4-Chloro-2-nitrotoluene analysis.
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Caption: Decision tree for selecting a 4-Chloro-2-nitrotoluene reference standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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